2-Cyclopropyl-2-(4-fluorophenyl)oxirane

• IUPAC Name: 2-cyclopropyl-2-(4-fluorophenyl)oxirane
• InChI: InChI=1S/C11H11FO/c12-10-5-3-9(4-6-10)11(7-13-11)8-1-2-8/h3-6,8H,1-2,7H2
• InChI Key: DYUARTHLYMGBAX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2(CO2)C3=CC=C(C=C3)F
• Molecular Formula: C11H11FO
• Molecular Weight: 178.20 g/mol

Description

2-Cyclopropyl-2-(4-fluorophenyl)oxirane is a chemical compound with the molecular formula C11H11FO and a molecular weight of 178.2. It is characterized by the presence of a cyclopropyl group and a 4-fluorophenyl group attached to an oxirane ring.

Molecular Structure Analysis

The molecular structure of 2-Cyclopropyl-2-(4-fluorophenyl)oxirane consists of a cyclopropyl group and a 4-fluorophenyl group attached to an oxirane ring. The exact structural details are not provided in the search results.

Physical And Chemical Properties Analysis

2-Cyclopropyl-2-(4-fluorophenyl)oxirane is a colorless liquid. It is insoluble in water at room temperature, but soluble in organic solvents such as ethanol and chloroform.

Safety and Hazards

2-Cyclopropyl-2-(4-fluorophenyl)oxirane is classified as a highly flammable liquid and vapor. It is harmful in contact with skin and if inhaled, and it is suspected of causing cancer. It is recommended to avoid breathing dust, fume, gas, mist, vapors, or spray, and to avoid contact with skin and eyes.

Synthesis routes and methods I

Procedure details

The title compound was prepared by following general procedure 3. DMSO was added to NaH (1 equiv.) and heated to 65° C. for 1 h. THF was added at the same temperature and heated for another 10 min. After 10 min., the reaction mixture was cooled to 0° C. Trimethylsulfonium iodide (1 equiv.) was added and stirred for 10 min. after which the solution of cyclopropyl(4-fluorophenyl) methanone (1 equiv.) in THF was added dropwise. After complete addition, the reaction mixture was stirred at RT for 2 h. The product was detected by LCMS and the reaction mixture was poured into ice water, extracted in diethyl ether (4×50 mL), dried over Na2SO4 and concentrated at 25° C. to obtain the product.

Synthesis routes and methods II

Procedure details

DMSO is added to NaH (1-1.8 equiv.) and heated to 65° C. for 1 h. THF is added at the same temperature and heated for another 10 min. After 10 min., the reaction mixture is cooled to 0° C. Trimethylsulfonium iodide (1-1.2 equiv.) is added and the contents are stirred for 10 min. after which the solution of cyclopropyl(4-fluorophenyl)methanone (1 equiv.) in THF is added dropwise. After complete addition, the reaction mixture is stirred at RT for 2 h; the reaction is monitored by LCMS. After completion, the reaction mixture is poured in ice water, extracted in diethyl ether, dried over sodium sulfate and concentrated at 25° C. to get the crude product.